
In-Depth Safety and Handling Guide for 2-Iodo-5-
methoxypyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Iodo-5-methoxypyridine

Cat. No.: B1310883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Iodo-5-
methoxypyridine (CAS Number: 163129-79-1), a key intermediate in pharmaceutical and

agrochemical synthesis. The information is compiled from various safety data sheets and

chemical databases to ensure a thorough understanding of its potential hazards, handling

procedures, and emergency responses.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use in a laboratory setting. The table below summarizes the key

properties of 2-Iodo-5-methoxypyridine.
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Property Value Source

CAS Number 163129-79-1 [1][2]

Molecular Formula C₆H₆INO

Molecular Weight 235.02 g/mol

Appearance Solid

Melting Point 59-60 °C [1]

Boiling Point Data not available

Flash Point Not applicable

Form Solid

Hazard Identification and Classification
2-Iodo-5-methoxypyridine is classified as hazardous under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). The primary hazards are related to its

acute toxicity upon ingestion, skin contact, and inhalation, as well as its potential to cause skin,

eye, and respiratory irritation.

GHS Pictogram:

alt text

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H332: Harmful if inhaled.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheets

provided by suppliers. Key recommendations include avoiding breathing

dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only

outdoors or in a well-ventilated area.[1]

GHS Hazard Classification Logical Relationship

2-Iodo-5-methoxypyridine

Acute Toxicity, Oral
(Category 4)

Acute Toxicity, Dermal
(Category 4)

Acute Toxicity, Inhalation
(Category 4)

Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

Specific Target Organ Toxicity
Single Exposure

(Category 3)
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Caption: GHS Hazard Classification for 2-Iodo-5-methoxypyridine.

Toxicological Information
While the GHS classification indicates the hazardous nature of 2-Iodo-5-methoxypyridine,

detailed quantitative toxicological data, such as LD50 (median lethal dose) values, are not

readily available in the public domain. The hazard statements are based on the expected

properties of the substance class and available data, which may not always be published in

detail.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/enamine/ena405194081
https://chemical-label.com/en/ghs/print-clp/163129-79-1/2-iodo-5-methoxypyridine
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena405194081
https://chemical-label.com/en/ghs/print-clp/163129-79-1/2-iodo-5-methoxypyridine
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena405194081
https://www.benchchem.com/product/b1310883?utm_src=pdf-body-img
https://www.benchchem.com/product/b1310883?utm_src=pdf-body
https://www.benchchem.com/product/b1310883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Safety Assessment
The safety assessment of chemical substances like 2-Iodo-5-methoxypyridine follows

standardized experimental protocols to ensure reproducibility and reliability of the data. The

following sections describe the methodologies for key irritation assessments.

Skin Irritation/Corrosion
The potential for a substance to cause skin irritation is typically assessed using the OECD Test

Guideline 404: Acute Dermal Irritation/Corrosion.

Methodology:

Test Animal: The albino rabbit is the preferred species for this test.

Preparation: The day before the test, the fur on the dorsal area of the trunk of the animal is

clipped.

Application: A small amount of the test substance (0.5 g for solids) is applied to a small area

of the skin (approximately 6 cm²) and covered with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at specified intervals (1, 24, 48, and 72

hours after patch removal).

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Classification: The substance is classified as an irritant based on the mean scores for

erythema and edema.

Eye Irritation/Corrosion
To determine the potential for a substance to cause serious eye damage or irritation, the OECD

Test Guideline 405: Acute Eye Irritation/Corrosion is employed.
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Methodology:

Test Animal: Healthy, adult albino rabbits are used for this test.

Application: A single dose of the test substance (0.1 g for solids) is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. The examination includes an assessment of the cornea, iris, and conjunctivae.

Scoring: Ocular lesions are scored using a standardized system.

Reversibility: The reversibility of any observed effects is also assessed.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions.

Respiratory Irritation
Assessing respiratory irritation is more complex, and a single, universally adopted in-vivo

protocol analogous to OECD 404 and 405 is less common. The assessment often involves a

weight-of-evidence approach, including:

In-vitro studies: Using reconstituted human respiratory tract models to assess cytotoxicity

and inflammatory responses.

Animal studies: Inhalation exposure studies in rodents where changes in respiratory

parameters (e.g., breathing frequency, tidal volume) are monitored.

Quantitative Structure-Activity Relationship (QSAR) models: Computational models that

predict the irritancy potential based on the chemical structure.

First-Aid Measures
In the event of exposure to 2-Iodo-5-methoxypyridine, immediate and appropriate first-aid

measures are crucial.
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If the individual is not breathing, give artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. If skin irritation persists, seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.

Ingestion: Clean the mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek immediate medical attention.

First-Aid Decision Workflow

Exposure to
2-Iodo-5-methoxypyridine

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep at rest.

Wash with soap and water
for at least 15 minutes.

Rinse with water
for at least 15 minutes.

Rinse mouth.
Drink plenty of water.

Seek immediate
medical attention.
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Caption: First-aid decision workflow for exposure to 2-Iodo-5-methoxypyridine.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to 2-
Iodo-5-methoxypyridine.

Handling: Use in a well-ventilated area or under a chemical fume hood. Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat. Avoid the formation of dust and aerosols.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Stability and Reactivity
2-Iodo-5-methoxypyridine is generally stable under recommended storage conditions.

However, it may react with strong oxidizing agents. Hazardous decomposition products are not

expected under normal conditions of use.

This guide is intended to provide key safety information for 2-Iodo-5-methoxypyridine. It is not

a substitute for a thorough review of the substance's Safety Data Sheet (SDS) provided by the

supplier. Always consult the most current SDS before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1310883#2-iodo-5-methoxypyridine-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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